6-(1-Aminoethylidene)-2-methylcyclohexa-2,4-dien-1-one

• CAS No.: 54758-47-3
• Molecular Formula: C9H11NO
• Molecular Weight: 149.19 g/mol
• IUPAC Name: 2-ethanimidoyl-6-methylphenol
• InChI: InChI=1S/C9H11NO/c1-6-4-3-5-8(7(2)10)9(6)11/h3-5,10-11H,1-2H3
• InChI Key: DFSQSRNBGSLLIG-UHFFFAOYSA-N
• Canonical SMILES: CC1=C(C(=CC=C1)C(=N)C)O

Description

6-(1-Aminoethylidene)-2-methylcyclohexa-2,4-dien-1-one is a compound that has garnered interest due to its unique chemical structure and potential applications in various fields. This compound is characterized by the presence of an aminoethylidene group attached to a cyclohexadienone ring, which imparts distinct chemical properties.

Preparation Methods

Synthetic Routes and Reaction Conditions

The synthesis of 6-(1-Aminoethylidene)-2-methylcyclohexa-2,4-dien-1-one typically involves the reaction of 2-methylcyclohexa-2,4-dien-1-one with an appropriate amine under controlled conditions. One common method involves the use of a base such as triethylamine in a solvent like dichloromethane at room temperature . The reaction proceeds smoothly, yielding the desired product in good yields.

Industrial Production Methods

Industrial production of this compound may involve similar synthetic routes but on a larger scale. The use of continuous flow reactors and optimized reaction conditions can enhance the efficiency and yield of the process. Additionally, purification techniques such as recrystallization or chromatography are employed to obtain high-purity products .

Chemical Reactions Analysis

Types of Reactions

6-(1-Aminoethylidene)-2-methylcyclohexa-2,4-dien-1-one undergoes various chemical reactions, including:

Oxidation: The compound can be oxidized using oxidizing agents like potassium permanganate or hydrogen peroxide, leading to the formation of corresponding ketones or carboxylic acids.

Reduction: Reduction reactions using agents like sodium borohydride can convert the compound into its corresponding alcohols.

Common Reagents and Conditions

Oxidation: Potassium permanganate in an aqueous medium.

Reduction: Sodium borohydride in methanol.

Substitution: Various nucleophiles in the presence of a base like sodium hydroxide.

Major Products Formed

Oxidation: Ketones or carboxylic acids.

Reduction: Alcohols.

Substitution: Substituted derivatives with different functional groups.

Scientific Research Applications

6-(1-Aminoethylidene)-2-methylcyclohexa-2,4-dien-1-one has several applications in scientific research:

Chemistry: Used as a building block for the synthesis of more complex molecules.

Biology: Investigated for its potential as an enzyme inhibitor or as a ligand in biochemical assays.

Medicine: Explored for its potential therapeutic properties, including antimicrobial and anticancer activities.

Industry: Utilized in the development of new materials and as a precursor in the synthesis of agrochemicals.

Mechanism of Action

The mechanism of action of 6-(1-Aminoethylidene)-2-methylcyclohexa-2,4-dien-1-one involves its interaction with specific molecular targets. The compound can act as an inhibitor of certain enzymes by binding to their active sites, thereby blocking their activity . Additionally, it may interact with cellular pathways involved in oxidative stress and apoptosis, contributing to its potential therapeutic effects .

Comparison with Similar Compounds

Similar Compounds

• 3-(1-Aminoethylidene)-6-methyl-2H-pyran-2,4(3H)-dione
• 3-(1-Aminoethylidene)quinoline-2,4(1H,3H)-dione

Uniqueness

6-(1-Aminoethylidene)-2-methylcyclohexa-2,4-dien-1-one is unique due to its specific cyclohexadienone structure, which imparts distinct chemical reactivity and biological activity compared to other similar compounds.